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Compound of Interest

Compound Name: NFQ1

Cat. No.: B12397410 Get Quote

Immediate attention for researchers, scientists, and drug development professionals: A specific

Safety Data Sheet (SDS) for NFQ1, a non-fluorescent quencher, is not publicly available. The

absence of an SDS necessitates treating NFQ1 as a substance of unknown toxicity and

handling it with the utmost caution. The following guidelines are based on general best

practices for the disposal of research chemicals with unknown hazards and are intended to

provide essential safety and logistical information until an official SDS can be obtained.

It is imperative to contact the manufacturer or supplier of NFQ1 to request the official Safety

Data Sheet. This document is the primary source of information regarding the specific hazards,

handling, storage, and disposal of the chemical. Additionally, consultation with your institution's

Environmental Health and Safety (EHS) department is mandatory for guidance on proper

disposal procedures in accordance with local, state, and federal regulations.

Summary of Known NFQ1 Properties
While a comprehensive hazard profile is unavailable, some physical and chemical properties of

NFQ1 have been identified through product descriptions.[1][2] This information is crucial for

initial handling and storage but is insufficient for a complete safety assessment.
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Property Data

Chemical Name NFQ1

Description Non-fluorescent quencher

Physical Appearance Orange solid

Solubility Soluble in DMSO at 20 mM

Molecular Formula C₁₇H₁₇N₅O₆S₂

Molecular Weight 451 g/mol

Storage Conditions Store desiccated at -20°C, protect from light

General Disposal Procedures for Chemicals with
Unknown Hazards
In the absence of a specific SDS for NFQ1, the following precautionary disposal procedures

should be implemented. These steps are designed to minimize risk to personnel and the

environment.

Personal Protective Equipment (PPE): Always assume the substance is hazardous. Wear

appropriate PPE, including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat or chemical-resistant apron

Closed-toe shoes

Waste Segregation and Collection:

Do not mix NFQ1 waste with other chemical waste streams unless compatibility is

confirmed by a qualified chemist or your EHS department.
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Collect all solid waste contaminated with NFQ1 (e.g., weighing paper, pipette tips, gloves)

in a designated, sealed, and clearly labeled hazardous waste container.

Solutions containing NFQ1 should be collected in a separate, sealed, and labeled liquid

hazardous waste container. The container must be compatible with DMSO if it is used as a

solvent.

Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full

chemical name "NFQ1," the solvent used (e.g., "in DMSO"), and the approximate quantity.

Storage of Waste: Store the hazardous waste containers in a designated, secure, and well-

ventilated area, away from incompatible materials, until it can be collected by your

institution's EHS-approved waste disposal vendor.

Spill Management:

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS

department.

If trained and equipped to do so, contain the spill using an appropriate absorbent material

for liquids or by carefully covering a solid spill to prevent dust generation.

Clean the area with a decontaminating solution recommended by your EHS department.

All materials used for cleanup must be disposed of as hazardous waste.

Decision-Making Workflow for Disposal of
Chemicals without an SDS
The following diagram illustrates the logical steps to be taken when faced with the disposal of a

chemical for which a Safety Data Sheet is not available.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12397410?utm_src=pdf-body
https://www.benchchem.com/product/b12397410?utm_src=pdf-body
https://www.benchchem.com/product/b12397410?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need to dispose of NFQ1

Attempt to locate the Safety Data Sheet (SDS) for NFQ1

SDS Found?

Follow specific disposal instructions in the SDS

Yes

Contact the manufacturer/supplier to request the SDS

No

Dispose of waste through an approved hazardous waste vendor

SDS Provided?

Yes

Consult with your institution's Environmental Health & Safety (EHS) department

No

Treat NFQ1 as a substance of unknown toxicity

Follow general disposal protocol for hazardous research chemicals

Click to download full resolution via product page

Caption: Decision-making workflow for the disposal of a chemical with an unknown SDS.

This guide provides a framework for the safe handling and disposal of NFQ1 in the absence of

a specific Safety Data Sheet. It is not a substitute for an official SDS or the expert guidance of
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your institution's Environmental Health and Safety department. Prioritizing safety through a

cautious and informed approach is paramount when dealing with research chemicals of

unknown toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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